Cas no 56764-71-7 (1-2-(Methylthio)Ethylpiperazine Dihydrochloride)

• Product Name: 1-2-(Methylthio)Ethylpiperazine Dihydrochloride
• CAS No: 56764-71-7
• MF: C₇H₁₆N₂S
• MW: 160.280340194702
• CID: 347880
• PubChem ID: 13154310
• Update Time: 2025-06-08

1-2-(Methylthio)Ethylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Methylthio)ethyl)piperazine
• 1-(2-methylsulfanylethyl)piperazine
• 1-[2-(Methylthio)ethyl]piperazine dihydrochloride
• Piperazine, 1-[2-(methylthio)ethyl]-
• 1-<2-Methyl-mercapto-ethyl>-piperazin
• EN300-1252100
• 56764-71-7
• 1-[2-(Methylsulfanyl)ethyl]piperazine
• DTXSID60522677
• 1-[2-(methylthio)ethyl]piperazine
• SCHEMBL17284646
• AKOS005174246
• UGZMAGZLJLYEAN-UHFFFAOYSA-N
• 1-2-(Methylthio)Ethylpiperazine Dihydrochloride

• MDL： MFCD15202286
• Inchi： 1S/C7H16N2S/c1-10-7-6-9-4-2-8-3-5-9/h8H,2-7H2,1H3
• InChI Key： UGZMAGZLJLYEAN-UHFFFAOYSA-N
• SMILES： S(C)CCN1CCNCC1

Computed Properties

• Exact Mass: 160.10300
• Monoisotopic Mass: 160.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.57000
• LogP: 0.52130

Additional information on 1-2-(Methylthio)Ethylpiperazine Dihydrochloride

Comprehensive Overview of 1-2-(Methylthio)Ethylpiperazine Dihydrochloride (CAS No. 56764-71-7)

1-2-(Methylthio)Ethylpiperazine Dihydrochloride (CAS No. 56764-71-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of piperazine, a heterocyclic amine widely used in drug synthesis. The presence of the methylthio group and the ethyl chain in its structure enhances its reactivity and versatility, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for piperazine derivatives has surged due to their role in synthesizing novel therapeutic agents. Researchers and pharmaceutical companies are increasingly exploring compounds like 1-2-(Methylthio)Ethylpiperazine Dihydrochloride for their potential in addressing modern health challenges, such as antimicrobial resistance and neurological disorders. Its unique chemical properties, including solubility in water and stability under various conditions, make it a preferred choice for lab-scale and industrial applications.

The compound's CAS No. 56764-71-7 is a critical identifier for regulatory and safety documentation, ensuring precise communication across global supply chains. With the growing emphasis on traceability and quality control in chemical manufacturing, accurate CAS numbers are indispensable. This compound is often searched alongside terms like "piperazine-based intermediates", "methylthioethylpiperazine synthesis", and "pharmaceutical building blocks", reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 1-2-(Methylthio)Ethylpiperazine Dihydrochloride offers a robust platform for further functionalization. Its dihydrochloride salt form improves handling and storage, addressing common challenges associated with volatile organic compounds. This attribute aligns with the industry's shift toward safer, more sustainable chemical practices, a topic gaining traction in academic and industrial forums.

Another area of interest is the compound's potential role in drug discovery. Piperazine scaffolds are known for their bioavailability and ability to modulate biological targets, making them a focal point in medicinal chemistry. Searches for "piperazine derivatives in drug development" and "CAS 56764-71-7 applications" highlight the compound's prominence in this field. Researchers are particularly intrigued by its potential to enhance the efficacy of CNS (Central Nervous System) drugs, given the rising prevalence of neurodegenerative diseases.

In addition to its pharmaceutical applications, 1-2-(Methylthio)Ethylpiperazine Dihydrochloride is also explored in agrochemical research. The compound's structural features may contribute to the development of new pesticides or plant growth regulators, addressing global food security concerns. This dual applicability in pharma and agro sectors underscores its versatility and economic value.

Quality and purity are paramount when working with CAS No. 56764-71-7. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with industry standards. This transparency is crucial for researchers who rely on high-purity compounds to achieve reproducible results, a topic frequently discussed in scientific communities.

As the scientific community continues to innovate, compounds like 1-2-(Methylthio)Ethylpiperazine Dihydrochloride will remain at the forefront of research. Its combination of structural flexibility and functional diversity makes it a cornerstone in synthetic and medicinal chemistry. Whether you're investigating "piperazine derivatives" or seeking advanced "chemical intermediates", this compound offers a wealth of opportunities for exploration and application.